Cas no 80026-21-7 (2-Bromo-4-chloro-3-methyl-1-nitrobenzene)

• Product name: 2-Bromo-4-chloro-3-methyl-1-nitrobenzene
• CAS No: 80026-21-7
• MF: C₇H₅NO₂ClBr
• MW: 250.4771
• CID: 1038888
• PubChem ID: 12953018

2-Bromo-4-chloro-3-methyl-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-chloro-3-methyl-1-nitrobenzene
• 3-bromo-1-chloro-2-methyl-4-nitrobenzene
• SCHEMBL10991270
• 80026-21-7
• AKOS016002328
• DTXSID20513788

• MDL： MFCD23135729
• Inchi： InChI=1S/C7H5BrClNO2/c1-4-5(9)2-3-6(7(4)8)10(11)12/h2-3H,1H3
• InChI Key： NWGIVSFDNQDZOV-UHFFFAOYSA-N
• SMILES： CC1=C(C(=CC=C1Cl)[N+](=O)[O-])Br

Computed Properties

• Exact Mass: 248.91922g/mol
• Monoisotopic Mass: 248.91922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8Ų
• XLogP3: 3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-Bromo-4-chloro-3-methyl-1-nitrobenzene

2-Bromo-4-chloro-3-methyl-1-nitrobenzene: A Comprehensive Overview

2-Bromo-4-chloro-3-methyl-1-nitrobenzene, also known by its CAS Registry Number CAS No. 80026-21-7, is a complex aromatic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a bromine atom at position 2, a chlorine atom at position 4, a methyl group at position 3, and a nitro group at position 1 on the benzene ring. The combination of these substituents imparts distinct chemical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of 2-Bromo-4-chloro-3-methyl-1-nitrobenzene typically involves multi-step reactions, often starting from benzene derivatives. The introduction of substituents such as bromine, chlorine, methyl, and nitro groups requires careful control of reaction conditions to ensure high purity and yield. Recent advancements in catalytic methods and green chemistry have made the synthesis process more efficient and environmentally friendly.

One of the most notable applications of this compound is in the field of pharmaceutical chemistry. The presence of multiple functional groups allows for extensive modification and diversification in drug design. For instance, the nitro group can be reduced to an amino group, enabling the formation of bioactive compounds with potential therapeutic effects. Recent studies have explored the use of this compound as a precursor in the synthesis of anti-cancer agents and antibiotics.

In addition to pharmaceutical applications, 2-Bromo-4-chloro-3-methyl-1-nitrobenzene finds utility in agricultural chemistry. Its ability to act as an intermediate in the synthesis of pesticides and herbicides has been widely documented. The bromine and chlorine substituents contribute to its stability and reactivity, making it suitable for these purposes. Researchers have also investigated its role in enhancing crop resistance to environmental stressors.

The physical and chemical properties of this compound are well-documented. It has a melting point of approximately 95°C and a boiling point around 300°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it ideal for various organic reactions. Recent studies have focused on understanding its thermodynamic stability and reactivity under different conditions, providing valuable insights for industrial-scale production.

The environmental impact of CAS No. 80026-21-7 has also been a topic of interest. Researchers have evaluated its biodegradability and potential toxicity to aquatic life. Findings suggest that while it is moderately biodegradable, its persistence in certain environments necessitates careful handling during industrial processes.

In conclusion, 2-Bromo-4-chloro-3-methyl-1-nitrobenzene is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methods and application development, continues to make it a subject of interest for both academic researchers and industry professionals.